Cas no 1260783-44-5 ((2-Amino-4,6-difluorophenyl)methanol)

(2-Amino-4,6-difluorophenyl)methanol is a fluorinated aromatic compound featuring both an amino and a hydroxymethyl functional group. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of fluorinated active ingredients. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the amino and hydroxyl groups provide versatile reactivity for further derivatization. This compound is characterized by high purity and consistent quality, ensuring reliable performance in synthetic applications. Its utility in cross-coupling reactions and as a building block for heterocyclic frameworks underscores its importance in medicinal chemistry and material science research. Proper handling under inert conditions is recommended due to its potential sensitivity.

(2-Amino-4,6-difluorophenyl)methanol structure

1260783-44-5 structure

Product Name:(2-Amino-4,6-difluorophenyl)methanol

CAS No:1260783-44-5

MF:C₇H₇F₂NO

MW:159.133388757706

MDL:MFCD15528758

CID:1091806

PubChem ID:72710413

Update Time:2025-05-27

(2-Amino-4,6-difluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

- (2-Amino-4,6-difluorophenyl)methanol
- AKOS022178608
- CS-0378793
- EN300-7701303
- AS-49901
- Benzenemethanol, 2-amino-4,6-difluoro-
- 1260783-44-5
- 2-Amino-4,6-difluorobenzyl Alcohol
- SY129210
- SB83915
- MFCD15528758
- 2-Amino-(4,6-difluorophenyl)methanol
- O10037
- MDL： MFCD15528758
- Inchi： 1S/C7H7F2NO/c8-4-1-6(9)5(3-11)7(10)2-4/h1-2,11H,3,10H2
- InChI Key： JJIHWRKHRPUHPR-UHFFFAOYSA-N
- SMILES： FC1=CC(=CC(=C1CO)N)F

Computed Properties

Exact Mass: 159.04957017g/mol
Monoisotopic Mass: 159.04957017g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 46.2Å²

(2-Amino-4,6-difluorophenyl)methanol Pricemore >>

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